N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide

• IUPAC Name: N-[(2-bromophenyl)carbamothioyl]-5-(3,4-dichlorophenyl)furan-2-carboxamide
• InChI: InChI=1S/C18H11BrCl2N2O2S/c19-11-3-1-2-4-14(11)22-18(26)23-17(24)16-8-7-15(25-16)10-5-6-12(20)13(21)9-10/h1-9H,(H2,22,23,24,26)
• InChI Key: KJMQIDVPNNDTFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC(=O)C2=CC=C(O2)C3=CC(=C(C=C3)Cl)Cl)Br
• Molecular Formula: C18H11BrCl2N2O2S
• Molecular Weight: 470.2 g/mol

Description

N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide, also known as BAY 11-7082, is a synthetic compound that has garnered significant attention in the field of scientific research. BAY 11-7082 has been found to possess anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. In

Mechanism of Action

N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 inhibits the activation of NF-κB by targeting the IκB kinase (IKK) complex, which is responsible for phosphorylating IκBα, a protein that inhibits NF-κB. N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 binds to the cysteine residue of IKKβ, preventing its activation and subsequent phosphorylation of IκBα. This leads to the inhibition of NF-κB activation and downstream gene expression.
Biochemical and Physiological Effects:
N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 has been found to exhibit anti-inflammatory effects in various in vitro and in vivo models. It has been shown to reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages and other immune cells. N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 has also been found to inhibit the migration and invasion of cancer cells, leading to a reduction in tumor growth.

Advantages and Limitations for Lab Experiments

N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 is a relatively stable compound that can be easily synthesized and purified. It has been extensively studied in various in vitro and in vivo models, making it a well-established tool for scientific research. However, N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 has been found to exhibit some off-target effects, such as inhibition of other kinases and enzymes. This should be taken into consideration when designing experiments involving N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082.

Future Directions

There are several potential future directions for the research on N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082. One area of interest is the development of new drugs based on the structure of N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 for the treatment of inflammatory diseases and cancer. Another direction is the investigation of the off-target effects of N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 and the development of more selective inhibitors of IKKβ. Additionally, the combination of N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 with other drugs or therapies for the treatment of cancer and inflammatory diseases should be explored.

Synthesis Methods

N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 can be synthesized through a multi-step process involving the reaction of 2-bromoaniline, carbon disulfide, and 3,4-dichlorophenacyl bromide. The resulting intermediate is then reacted with furfurylamine to form N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082. The purity and yield of the compound can be improved through various purification methods such as recrystallization and column chromatography.

Scientific Research Applications

N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 has been extensively studied for its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in the regulation of genes involved in inflammation and cancer. N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 has also been found to induce apoptosis, or programmed cell death, in cancer cells. These properties make N-{[(2-bromophenyl)amino]carbonothioyl}-5-(3,4-dichlorophenyl)-2-furamide 11-7082 a promising candidate for the development of new drugs for the treatment of inflammatory diseases and cancer.